Cas no 118080-79-8 (tert-butyl N-[(1S)-1-methylprop-2-ynyl]carbamate)

• Product Name: tert-butyl N-[(1S)-1-methylprop-2-ynyl]carbamate
• CAS No: 118080-79-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD18835704
• CID: 131744
• PubChem ID: 10986677
• Update Time: 2025-10-08

tert-butyl N-[(1S)-1-methylprop-2-ynyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(1S)-1-methyl-2-propyn-1-yl]-, 1,1-dimethylethyl ester
• (S)-N-Boc-3-amino-1-butyne
• (S)-tert-Butyl but-3-yn-2-ylcarbamate
• Carbamic acid, [(1S)-1-methyl-2-propynyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-[(2S)-but-3-yn-2-yl]carbamate
• tert-Butyl ((1S)-1-methyl-2-propyn-1-yl)carbamate
• (S)-(1-Methyl-prop-2-ynyl)-carbamic acid tert-butyl ester
• (S)-(1-Methyl-2-propynyl)carbaMic Acid 1,1-DiMethylethyl Ester
• [(1S)-1-Methyl-2-propynyl]carbaMic Acid 1,1-DiMethylethyl Ester
• N-[(1S)-1-Methyl-2-propyn-1-yl]carbaMic Acid 1,1-DiMethylethyl Ester
• tert-butyl (2S)-but-3-yn-2-ylcarbamate
• AK166975
• AMWSEGBTTPQUKW-ZETCQYMHSA-N
• 9245AH
• AB76176
• FCH1009892
• NE64230
• tert-butyl (S)-but-3-yn-2-ylcarbamate
• tert-b
• tert-butyl N-[(1S)-1-methylprop-2-ynyl]carbamate
• CS-0158583
• MFCD18835704
• (S)-TERT-BUTYLBUT-3-YN-2-YLCARBAMATE
• DTXSID30450791
• 118080-79-8
• AC-29590
• A893218
• SCHEMBL1106536
• tert-butyl [(1S)-1-methylprop-2-yn-1-yl]carbamate
• AS-42712
• AKOS025287064
• Methyl 3-(3-hydroxyphenyl

• MDL： MFCD18835704
• Inchi： 1S/C9H15NO2/c1-6-7(2)10-8(11)12-9(3,4)5/h1,7H,2-5H3,(H,10,11)/t7-/m0/s1
• InChI Key： AMWSEGBTTPQUKW-ZETCQYMHSA-N
• SMILES： O(C(N[C@H](C#C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 169.11000
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 1.4

Experimental Properties

• Density: 0.974±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 235.4±23.0 ºC (760 Torr),
• Flash Point: 96.2±22.6 ºC,
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• PSA: 41.82000
• LogP: 1.73720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-[(1S)-1-methylprop-2-ynyl]carbamate

Recent Advances in the Application of tert-butyl N-[(1S)-1-methylprop-2-ynyl]carbamate (CAS 118080-79-8) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-[(1S)-1-methylprop-2-ynyl]carbamate (CAS 118080-79-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This carbamate derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, including protease inhibitors and chiral building blocks for drug development. Recent studies have highlighted its role in facilitating asymmetric synthesis and enabling the construction of complex molecular architectures with high enantioselectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 118080-79-8 as a key precursor in the synthesis of novel SARS-CoV-2 main protease inhibitors. The compound's propargyl group and tert-butoxycarbonyl (Boc) protecting group were found to be instrumental in achieving optimal binding affinity and selectivity. The study reported a 40% improvement in inhibitory activity compared to previous generations of inhibitors, underscoring the compound's potential in antiviral drug development.

Another significant advancement was reported in Organic Letters (2024), where tert-butyl N-[(1S)-1-methylprop-2-ynyl]carbamate was employed as a chiral auxiliary in the synthesis of γ-lactam derivatives. The research team developed a novel copper-catalyzed cyclization protocol that leveraged the compound's stereocenter to achieve excellent diastereoselectivity (up to 95:5 dr). This methodology opens new avenues for the synthesis of biologically active lactams, which are prevalent in many FDA-approved drugs.

From a pharmaceutical formulation perspective, recent investigations have focused on the stability and solubility characteristics of 118080-79-8. A 2024 study in Molecular Pharmaceutics examined its degradation kinetics under various pH conditions, revealing remarkable stability in the pH range of 4-8. These findings have important implications for the compound's use in oral dosage forms, particularly in combination therapies where pH variability is a concern.

The compound has also found applications in chemical biology as a versatile probe for protein labeling. A Nature Chemical Biology publication (2023) described its use in bioorthogonal chemistry, where the alkyne moiety of tert-butyl N-[(1S)-1-methylprop-2-ynyl]carbamate enabled selective modification of target proteins through copper-free click chemistry. This approach demonstrated superior labeling efficiency compared to traditional methods, with minimal interference from biological matrices.

Looking forward, the unique properties of 118080-79-8 continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use as a building block for covalent inhibitors. The compound's combination of synthetic accessibility, stereochemical purity, and functional group versatility positions it as a valuable asset in modern drug discovery pipelines.